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Compound of Interest
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Cat. No.: B1669114 Get Quote

Performance Showdown: C.I. Vat Yellow 2 in
Textile Finishing
A Comparative guide to C.I. Vat Yellow 2 and its alternatives, providing an in-depth analysis of

their performance in textile applications. This report offers researchers and scientists a data-

driven look at key performance indicators, supported by standardized experimental protocols.

C.I. Vat Yellow 2, an anthraquinone-based vat dye, is a well-established colorant for cellulosic

fibers like cotton, prized for its good overall fastness properties. However, the diverse and

demanding nature of textile finishing necessitates a careful evaluation of its performance

against other available vat dyes. This guide presents a comparative analysis of C.I. Vat Yellow
2 against C.I. Vat Yellow 4 and C.I. Vat Orange 7, focusing on critical performance metrics such

as light, wash, and rubbing fastness.

Quantitative Performance Comparison
The selection of a suitable dye is contingent on the end-use requirements of the textile product.

The following tables summarize the key fastness properties of C.I. Vat Yellow 2 and its

alternatives, based on internationally recognized ISO standards. A higher rating indicates

superior performance.

Table 1: Fastness Properties of C.I. Vat Yellow 2 vs. C.I. Vat Yellow 4
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Performance Metric Test Standard C.I. Vat Yellow 2 C.I. Vat Yellow 4

Light Fastness ISO 105-B02 3-4 5-6

Wash Fastness

(Fading)
ISO 105-C06 5 3-4

Wash Fastness

(Staining)
ISO 105-C06 5 4

Rubbing Fastness

(Dry)
ISO 105-X12 4-5 Not Available

Rubbing Fastness

(Wet)
ISO 105-X12 4-5 Not Available

Chlorine Bleach

Fastness
ISO 105-N01 5 4-5

Ironing Fastness ISO 105-X11 4 4-5

Mercerized Fastness ISO 105-X04 4-5 5

Oxygen Bleach

Fastness
ISO 105-C09 5 4-5

Note: Data for C.I. Vat Yellow 4 crocking fastness was not available in the referenced technical

specifications.[1]

Table 2: Fastness Properties of C.I. Vat Yellow 2 vs. C.I. Vat Orange 7
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Performance Metric Test Standard C.I. Vat Yellow 2 C.I. Vat Orange 7

Light Fastness ISO 105-B02 3-4 6

Wash Fastness

(Fading)
ISO 105-C06 5 5

Wash Fastness

(Staining)
ISO 105-C06 5 5

Ironing Fastness ISO 105-X11 4 4

Chlorine Bleach

Fastness
ISO 105-N01 5 5

Mercerized Fastness ISO 105-X04 4-5 5

Oxygen Bleach

Fastness
ISO 105-C09 5 4-5

Note: Data for C.I. Vat Orange 7 was compiled from a separate technical data sheet.[2]

Experimental Protocols
To ensure reproducibility and accurate comparison, the following standardized methodologies

should be employed for evaluating the performance of vat dyes.

Vat Dyeing Protocol for Cotton Fabric
This protocol outlines the general procedure for applying vat dyes to cotton fabric. Specific

parameters may need to be adjusted based on the dye's classification (e.g., IN, IW, IK).[3][4]

Preparation of the Dyebath:

Weigh the required amount of vat dye.

Create a paste of the dye with a small amount of a dispersing agent and warm water.

In the main dyebath, add a wetting agent, sequestering agent, and the required amount of

water.[5]
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Add the dye paste to the dyebath.

Vatting (Reduction):

Heat the dyebath to the temperature specified for the dye class (e.g., 50-60°C for IN

class).

Add the required amount of sodium hydroxide (caustic soda) and sodium hydrosulfite

(reducing agent).

Maintain this temperature for 10-20 minutes to allow for the complete reduction of the dye

to its soluble leuco form.

Dyeing:

Introduce the pre-wetted cotton fabric into the dyebath.

Raise the temperature to the dyeing temperature (e.g., 60°C for IN class) and maintain for

45-60 minutes.

During this time, common salt (sodium chloride) or Glauber's salt (sodium sulfate) can be

added in portions to aid exhaustion.

Oxidation:

After dyeing, remove the fabric from the dyebath and squeeze out the excess liquor.

Expose the fabric to air for 10-20 minutes to allow for oxidation.

Alternatively, for a more controlled oxidation, treat the fabric in a separate bath with an

oxidizing agent such as hydrogen peroxide or sodium perborate at a controlled

temperature and pH.

Soaping (After-treatment):

To remove unfixed dye and improve fastness, treat the dyed fabric in a bath containing a

detergent (e.g., 1-2 g/L) and soda ash (e.g., 1-2 g/L) at or near boiling for 10-15 minutes.
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Rinse the fabric thoroughly with hot and then cold water.

Dry the fabric.

Key Performance Evaluation Methods
Color Fastness to Washing (ISO 105-C06): This test evaluates the resistance of the color to

domestic and commercial laundering. A specimen of the dyed fabric, in contact with a multi-

fiber adjacent fabric, is laundered in a soap solution under specified conditions of

temperature, time, and mechanical agitation. The change in color of the specimen and the

degree of staining on the adjacent fabric are assessed using grey scales.

Color Fastness to Rubbing (ISO 105-X12): This test determines the resistance of the color to

rubbing off and staining other materials. A colored test specimen is rubbed with a dry and a

wet white cotton cloth under specified conditions. The amount of color transferred to the

white cloths is assessed using the grey scale for staining.

Color Fastness to Light (ISO 105-B02): This method measures the resistance of the dye to

the action of an artificial light source that simulates natural daylight (Xenon arc lamp). The

test specimen is exposed to the light for a specified period, and the change in color is

assessed by comparing the exposed and unexposed portions of the fabric with the Blue

Wool standards.

Visualizing the Process and Logic
To better understand the experimental workflow and the decision-making process in dye

selection, the following diagrams have been generated using Graphviz.
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Vat Dyeing Workflow
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Vat Dyeing Experimental Workflow
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End-Use Requirement High Light Fastness?

High Wash Fastness?

Yes

C.I. Vat Yellow 2
No

C.I. Vat Yellow 4 or C.I. Vat Orange 7

Yes

Consider other alternatives

No
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Vat Dye Selection Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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